3-chloro-1-methylpyridine-2(1H)-thione

• Molecular Formula: C6H6ClNS
• Molecular Weight: 159.64 g/mol
• IUPAC Name: 3-chloro-1-methylpyridine-2-thione
• InChI: InChI=1S/C6H6ClNS/c1-8-4-2-3-5(7)6(8)9/h2-4H,1H3
• InChI Key: KUSRECUBIDATSO-UHFFFAOYSA-N
• SMILES: CN1C=CC=C(C1=S)Cl

Description

3-chloro-1-methylpyridine-2(1H)-thione is a heterocyclic organic compound that has gained significant attention in the field of organic synthesis and medicinal chemistry due to its diverse range of biological activities. This compound is also known as 2-thioxo-3-chloro-1-methylpyridine, and its molecular formula is C6H5ClNS.

Mechanism of Action

The mechanism of action of 3-chloro-1-methylpyridine-2(1H)-thione is not fully understood. However, it is believed that this compound exerts its biological activities by interacting with various cellular targets. For example, it has been suggested that 3-chloro-1-methylpyridine-2(1H)-thione may inhibit the activity of enzymes involved in cell division and DNA replication, leading to the inhibition of tumor growth. It has also been proposed that this compound may act as an antioxidant by scavenging free radicals and reducing oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 3-chloro-1-methylpyridine-2(1H)-thione has several biochemical and physiological effects. For example, it has been shown to inhibit the growth of several bacterial and fungal strains, including Escherichia coli and Candida albicans. This compound has also been reported to exhibit antitumor activity against several cancer cell lines, including breast cancer and lung cancer. In addition, 3-chloro-1-methylpyridine-2(1H)-thione has been shown to reduce inflammation in animal models of arthritis and to improve memory and cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-chloro-1-methylpyridine-2(1H)-thione in lab experiments is its diverse range of biological activities. This compound has been shown to exhibit antimicrobial, antifungal, antiviral, antitumor, and anti-inflammatory activities, making it a valuable tool for studying various biological processes. However, one limitation of using this compound in lab experiments is its potential toxicity. Studies have shown that high doses of 3-chloro-1-methylpyridine-2(1H)-thione can be toxic to cells and may cause cell death.

Future Directions

There are several future directions for research on 3-chloro-1-methylpyridine-2(1H)-thione. One direction is to investigate the potential of this compound as a therapeutic agent for various diseases, including cancer, Alzheimer's disease, and arthritis. Another direction is to explore the mechanism of action of 3-chloro-1-methylpyridine-2(1H)-thione and to identify its cellular targets. Additionally, future research could focus on developing new synthetic methods for 3-chloro-1-methylpyridine-2(1H)-thione and its derivatives, as well as on studying the structure-activity relationships of this compound.

Synthesis Methods

The synthesis of 3-chloro-1-methylpyridine-2(1H)-thione can be achieved by several methods. One of the most commonly used methods is the reaction of 3-chloro-1-methylpyridin-2-amine with carbon disulfide in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction leads to the formation of 3-chloro-1-methylpyridine-2(1H)-thione as a yellow crystalline solid. Another method involves the reaction of 3-chloro-1-methylpyridin-2-amine with sulfur and sodium hydroxide, which also leads to the formation of 3-chloro-1-methylpyridine-2(1H)-thione.

Scientific Research Applications

3-chloro-1-methylpyridine-2(1H)-thione has been extensively studied for its biological activities. It has been reported to exhibit antimicrobial, antifungal, antiviral, antitumor, and anti-inflammatory activities. This compound has also been shown to have potential as an antioxidant and as an inhibitor of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine.